Cas no 290835-24-4 (3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline)

• Product Name: 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline
• CAS No: 290835-24-4
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• MDL: MFCD00245358
• CID: 4712173
• Update Time: 2025-05-22

3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-ethylphenoxy)acetylhydrazidyl)-2-oxoindoline
• STL481551
• ST021116
• 2-(4-ethylphenoxy)-N'-(2-oxoindol-3-yl)acetohydrazide
• 2-(4-ethylphenoxy)-N'-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide
• 2-(4-ethylphenoxy)-N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]acetohydrazide
• 2-(4-ethylphenoxy)-N'-[(3E)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide
• 2-(4-ethylp
• 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline

• MDL： MFCD00245358
• Inchi： 1S/C18H17N3O3/c1-2-12-7-9-13(10-8-12)24-11-16(22)20-21-17-14-5-3-4-6-15(14)19-18(17)23/h3-10,19,23H,2,11H2,1H3/b21-20+
• InChI Key： JDQNXELDFUXEHW-QZQOTICOSA-N
• SMILES： O(CC(/N=N/C1=C(NC2C=CC=CC=21)O)=O)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Topological Polar Surface Area: 87

Additional information on 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline

3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline: A Comprehensive Overview

3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline, also known by its CAS number CAS No. 290835-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a central indoline ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused with a five-membered pyrrolidine ring. The indoline moiety is further substituted with a hydrazide group and an ethylphenoxyacetyl substituent, which contribute to its unique chemical properties and biological functions.

The synthesis of 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, such as the use of different solvents, catalysts, and reaction temperatures, to optimize the synthesis process. These studies have not only improved the synthetic routes but also provided insights into the structural stability and reactivity of the compound.

The biological activity of CAS No. 290835-24-4 has been a focal point of numerous studies. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, its ability to inhibit pro-inflammatory cytokines and reactive oxygen species has been extensively investigated. Recent research has demonstrated that the compound can modulate key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways, thereby reducing inflammation-associated tissue damage.

In addition to its anti-inflammatory effects, 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline has shown potential as an anticancer agent. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and activating caspase enzymes. Furthermore, it has been found to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to apoptosis. These findings underscore the compound's potential as a combination therapy agent in oncology.

The pharmacokinetic properties of CAS No. 290835-24-4 have also been evaluated in preclinical models. Studies indicate that the compound exhibits moderate bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. However, further research is required to optimize its pharmacokinetic properties and minimize any potential toxicity.

In terms of applications, 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline holds promise in several therapeutic areas, including inflammation, cancer, and oxidative stress-related disorders. Its unique chemical structure and biological activities make it a valuable tool for drug discovery efforts. Researchers are currently exploring its potential for use in chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, CAS No. 290835-24-4, or 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-2-oxoindoline, represents a significant advancement in the field of medicinal chemistry. With its diverse biological activities and promising therapeutic potential, this compound continues to be a subject of intense research interest. As ongoing studies unravel its mechanisms of action and optimize its pharmacokinetic properties, it holds great promise for contributing to the development of novel therapeutic agents for various diseases.